Kudzu Root (Pueraria lobata)

Pueraria montana var. lobata

Kudzu Root

FabaceaePuerariaPueraria montana var. lobata

Plant Description

Kudzu Root, derived from Pueraria lobata, is a prominent botanical in traditional medicine, particularly TCM. Rich in isoflavones like puerarin, daidzein, and genistein, it's valued for its vasodilatory, neuroprotective, and antioxidant properties. Historically used for cardiovascular health, alleviating muscle stiffness, fever, and mitigating alcohol-related symptoms, its phytochemical profile continues to be a subject of scientific inquiry for its diverse therapeutic potential.

Geographic Distribution

Native to East and Southeast Asia, including China, Japan, Korea, Indonesia, Malaysia, Philippines, Thailand, Vietnam, Bangladesh, Bhutan, India, Laos, Myanmar, Nepal, Papua New Guinea, Sri Lanka, and Taiwan. Introduced to North America, Europe, Africa, and Australia.